Cas no 1349718-22-4 (1-Bromo-4,5-Difluoro-2-Iodobenzene)

• Product Name: 1-Bromo-4,5-Difluoro-2-Iodobenzene
• CAS No: 1349718-22-4
• MF: C₆H₂BrF₂I
• MW: 318.885360240936
• MDL: MFCD20233325
• CID: 3168296
• PubChem ID: 56604674
• Update Time: 2025-10-30

1-Bromo-4,5-Difluoro-2-Iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4,5-Difluoro-2-Iodobenzene
• 1-Bromo-4,5-difluoro-2-iodo-benzene
• 823-002-0
• CS-0194225
• E91923
• AKOS027279953
• SCHEMBL21142526
• 1349718-22-4
• MFCD20233325
• 2-Bromo-4,5-difluoroiodobenzene
• AB91710
• FS-6133

• MDL： MFCD20233325
• Inchi： 1S/C6H2BrF2I/c7-3-1-4(8)5(9)2-6(3)10/h1-2H
• InChI Key： ZAKBIMNEMILSPG-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1Br)F)F

Computed Properties

• Exact Mass: 317.83527Da
• Monoisotopic Mass: 317.83527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-Bromo-4,5-Difluoro-2-Iodobenzene

Introduction to 1-Bromo-4,5-Difluoro-2-Iodobenzene (CAS No. 1349718-22-4)

1-Bromo-4,5-Difluoro-2-Iodobenzene, also known by its CAS registry number CAS No. 1349718-22-4, is a highly specialized aromatic compound with significant applications in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique substitution pattern on the benzene ring, featuring bromine at position 1, fluorine atoms at positions 4 and 5, and iodine at position 2. The combination of these halogens imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

The synthesis of 1-Bromo-4,5-Difluoro-2-Iodobenzene typically involves multi-step processes that require precise control over reaction conditions to achieve the desired regioselectivity and yield. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly enhanced the efficiency of synthesizing such complex halogenated aromatic compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce iodine atoms at specific positions on the benzene ring while maintaining the integrity of existing substituents.

In terms of applications, 1-Bromo-4,5-Difluoro-2-Iodobenzene has garnered attention in drug discovery programs due to its potential as a building block for constructing bioactive molecules. Its ability to undergo nucleophilic aromatic substitution reactions makes it a versatile precursor for incorporating diverse functional groups into drug candidates. Moreover, the compound's electronic properties render it suitable for use in optoelectronic materials, where halogenated aromatic systems are often employed as electron-deficient platforms.

Recent studies have explored the use of 1-Bromo-4,5-Difluoro-2-Iodobenzene in the development of advanced materials such as organic light-emitting diodes (OLEDs) and solar cells. The presence of multiple halogens on the benzene ring enhances the molecule's ability to absorb and emit light across a broad spectrum, making it a promising candidate for next-generation display technologies. Additionally, its stability under thermal and photochemical conditions ensures long-term performance in these applications.

The demand for CAS No. 1349718-22-4 has been driven by its role as an intermediate in the synthesis of biologically active compounds. For example, researchers have utilized this compound as a starting material for constructing heterocyclic frameworks that exhibit potent anti-cancer and anti-inflammatory activities. The strategic placement of halogens on the benzene ring facilitates subsequent transformations that are critical for achieving the desired pharmacological profiles.

In conclusion, 1-Bromo-4,5-Difluoro-2-Iodobenzene (CAS No. 1349718-22-4) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique substitution pattern and reactivity make it an essential tool for chemists working in drug discovery, materials science, and organic synthesis. As research continues to uncover new synthetic pathways and applications for this compound, its significance in both academic and industrial settings is expected to grow further.